3-(alpha-Acetonyl-o-iodobenzyl)-4-hydroxycoumarin
Overview
Description
3-(alpha-Acetonyl-o-iodobenzyl)-4-hydroxycoumarin is a synthetic organic compound that belongs to the class of coumarins. Coumarins are known for their diverse biological activities and are widely used in medicinal chemistry. This particular compound is characterized by the presence of an acetonyl group, an iodine atom, and a hydroxy group attached to a benzyl-coumarin framework.
Properties
CAS No. |
13094-08-1 |
|---|---|
Molecular Formula |
C19H15IO4 |
Molecular Weight |
434.2 g/mol |
IUPAC Name |
4-hydroxy-3-[1-(2-iodophenyl)-3-oxobutyl]chromen-2-one |
InChI |
InChI=1S/C19H15IO4/c1-11(21)10-14(12-6-2-4-8-15(12)20)17-18(22)13-7-3-5-9-16(13)24-19(17)23/h2-9,14,22H,10H2,1H3 |
InChI Key |
OIQHXWOTWBRAIK-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC(C1=CC=CC=C1I)C2=C(C3=CC=CC=C3OC2=O)O |
Origin of Product |
United States |
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